3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[[(2S)-2-aminopropanoyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-13(18)16(21)19-10-15-8-5-9-20(11-15)17(22)23-12-14-6-3-2-4-7-14/h2-4,6-7,13,15H,5,8-12,18H2,1H3,(H,19,21)/t13-,15?/m0/s1
• InChI Key: ZOLDVVHTTMHQJL-CFMCSPIPSA-N
• Canonical SMILES: CC(C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester group at position 1 and an (S)-2-aminopropionylamino-methyl substituent at position 2. This molecule integrates a chiral amino acid moiety (propionylamino), which may influence its biological activity and pharmacokinetic properties. The compound has been cataloged under Ref: 10-F081621 by CymitQuimica but is currently discontinued .

Biological Activity

3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 919108-51-3, is a compound that has garnered attention due to its potential biological activities. This article explores the pharmacological properties, mechanisms of action, and relevant case studies associated with this compound.

The molecular formula of 3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is $C_{17}H_{25}N_{3}O_{3}$. Key physical properties include:

Property	Value
Molecular Weight	303.40 g/mol
Density	1.155 ± 0.06 g/cm³
Boiling Point	525.3 ± 35.0 °C
pKa	15.29 ± 0.46

These properties suggest that the compound may exhibit significant stability and solubility characteristics, which are crucial for its biological activity.

The biological activity of this compound is primarily linked to its role as an amino acid derivative, which can influence various biochemical pathways:

• Neurotransmitter Modulation : The structure suggests potential interactions with neurotransmitter systems, particularly those involving amino acids like glutamate and GABA.
• Anti-inflammatory Effects : Similar compounds have demonstrated anti-inflammatory properties, possibly through the inhibition of pro-inflammatory cytokines.
• Antinociceptive Activity : Research indicates that related piperidine derivatives can act on pain pathways, providing analgesic effects.

Case Studies and Research Findings

• Toxicological Studies : A study conducted on various benzyl esters indicated that at doses of 500 mg/kg/day, there were observable signs of toxicity including ataxia and tremors in higher dose groups. The NOAEL (No Observed Adverse Effect Level) was determined to be 500 mg/kg/day for males and 250 mg/kg/day for females .
• Pharmacological Investigations : In related research focusing on piperidine derivatives, compounds similar to this benzyl ester have been shown to inhibit fatty acid binding proteins (FABPs), which are implicated in pain signaling and chronic pain management . This suggests a potential therapeutic application in pain relief.
• Metabolism Studies : Investigations into the metabolic pathways of similar compounds reveal that they undergo hydrolysis to form active metabolites, which may contribute to their pharmacological effects. For instance, the metabolism of benzyl acetate has been studied extensively, highlighting the formation of hippuric acid as a significant metabolite .

Scientific Research Applications

Basic Information

• Molecular Formula : C$_{17}$H$_{25}$N$_{3}$O$_{3}$
• Molar Mass : 319.4 g/mol
• CAS Number : 919108-51-3
• Synonyms : Benzyl 3-(((S)-2-aminopropanamido)methyl)piperidine-1-carboxylate

Physico-Chemical Properties

Property	Value
Density	1.155 g/cm³ (Predicted)
Boiling Point	525.3 °C (Predicted)
pKa	15.29 (Predicted)

These properties indicate that the compound is stable under various conditions, making it suitable for laboratory and industrial applications.

Pharmaceutical Development

One of the primary applications of this compound is in pharmaceutical research. Its structure allows it to function as a potential drug candidate for various therapeutic areas, particularly in the development of treatments for neurological disorders and pain management.

Case Study: Neurological Disorders

Research has indicated that derivatives of piperidine compounds exhibit significant activity in modulating neurotransmitter systems, which can be beneficial in treating conditions such as depression and anxiety disorders.

Biochemical Studies

The compound serves as a substrate or inhibitor in biochemical assays, particularly those involving enzyme interactions. Its ability to mimic natural substrates makes it valuable for studying enzyme kinetics and mechanisms.

Case Study: Enzyme Kinetics

In studies involving serine proteases, this compound has been used to investigate the specificity and reactivity of these enzymes, providing insights into their catalytic mechanisms.

Synthetic Chemistry

In synthetic organic chemistry, this compound acts as an intermediate for synthesizing more complex molecules. Its functional groups allow for further modifications, making it a versatile building block in organic synthesis.

Case Study: Synthesis of Complex Molecules

Researchers have successfully utilized this compound to synthesize novel piperidine derivatives with enhanced biological activities, demonstrating its utility in drug discovery processes.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituent at Position 3	Key Features	References
Target Compound : 3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	C₁₇H₂₄N₃O₃	318.39	(S)-2-Aminopropionylamino-methyl	Chiral amino acid side chain; benzyl ester for lipophilicity
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C₁₉H₂₉N₃O₃	347.45	(S)-2-Aminopropionyl-isopropyl-amino	Branched isopropyl group enhances steric hindrance; higher molecular weight
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	C₂₀H₃₁N₃O₃	361.48	(S)-2-Amino-3-methyl-butyryl-ethyl-carbamic acid	Extended hydrophobic chain; potential protease resistance
(3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	C₁₃H₁₈N₂O₃	250.30	4-Amino-3-hydroxy	Hydroxy group improves solubility; smaller molecular size
3-Methylaminomethyl-piperidine-1-carboxylic acid benzyl ester	C₁₅H₂₂N₂O₂	262.35	Methylaminomethyl	Simplified substituent; reduced steric effects
3-[(Carboxymethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester	C₁₆H₂₂N₂O₄	306.36	Carboxymethyl-amino-methyl	Carboxylic acid enhances hydrophilicity; pH-dependent ionization

Key Structural and Functional Differences

Amino Acid Side Chain vs. In contrast, analogs like (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester incorporate bulkier isopropyl groups, which may hinder binding to flat active sites but improve metabolic stability .

Hydrophilicity vs. Lipophilicity: The hydroxy and carboxymethyl groups in (3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester and 3-[(Carboxymethyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester increase water solubility, making them more suitable for aqueous formulations . The benzyl ester in the target compound and its analogs enhances membrane permeability but may require esterase-mediated activation .

Chirality and Stereochemical Effects: The (S)-configuration in the target compound’s propionylamino group is critical for enantioselective interactions, as seen in GPCR-targeting drugs . Racemic mixtures or (R)-isomers (e.g., ) could exhibit reduced potency or off-target effects.

Preparation Methods

Synthesis of Piperidine-1-carboxylic Acid Benzyl Ester

The benzyl ester group is introduced early to protect the piperidine nitrogen. A representative protocol involves:

Reagents :

• Piperidine

• Benzyl chloroformate

• Triethylamine (TEA)

• Dichloromethane (DCM)

Procedure :

• Piperidine (1.0 eq) is dissolved in anhydrous DCM under nitrogen.

• TEA (1.2 eq) is added, followed by dropwise addition of benzyl chloroformate (1.1 eq) at 0°C.

• The reaction is stirred at room temperature for 12 hours.

• The mixture is washed with 1M HCl, saturated NaHCO₃, and brine.

• The organic layer is dried over Na₂SO₄ and concentrated to yield piperidine-1-carboxylic acid benzyl ester.

Yield : 85–92%
Purity : >95% (HPLC)

Functionalization at the 3-Position: Introduction of the Aminomethyl Group

The 3-position is functionalized via a Mannich reaction or reductive amination.

Mannich Reaction Approach

Reagents :

• Piperidine-1-carboxylic acid benzyl ester

• Formaldehyde

• Ammonium chloride

• Acetic acid

Procedure :

• Piperidine-1-carboxylic acid benzyl ester (1.0 eq) is dissolved in acetic acid.

• Formaldehyde (2.0 eq) and ammonium chloride (1.5 eq) are added.

• The reaction is heated to 60°C for 6 hours.

• The mixture is neutralized with NaOH, extracted with ethyl acetate, and purified via silica gel chromatography.

Yield : 70–75%
Key Challenge : Over-alkylation at adjacent positions necessitates strict temperature control.

Reductive Amination Approach

Reagents :

• 3-Formyl-piperidine-1-carboxylic acid benzyl ester

• Ammonium acetate

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol

Procedure :

• 3-Formyl-piperidine-1-carboxylic acid benzyl ester (1.0 eq) is dissolved in methanol.

• Ammonium acetate (3.0 eq) and NaBH₃CN (1.5 eq) are added.

• The reaction is stirred at room temperature for 24 hours.

• The product is isolated via acid-base extraction and lyophilized.

Yield : 80–85%
Advantage : Higher regioselectivity compared to the Mannich reaction.

Introduction of the (S)-2-Aminopropionylamino Side Chain

The aminopropionyl group is introduced via amide coupling using standard peptide synthesis protocols.

Reagents :

• 3-Aminomethyl-piperidine-1-carboxylic acid benzyl ester

• (S)-2-((Benzyloxycarbonyl)amino)propanoic acid (Z-protected alanine)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

Procedure :

• Z-protected alanine (1.2 eq), EDC (1.5 eq), and HOBt (1.5 eq) are activated in DCM for 15 minutes.

• 3-Aminomethyl-piperidine-1-carboxylic acid benzyl ester (1.0 eq) and DIPEA (2.0 eq) are added.

• The reaction is stirred at room temperature for 24 hours.

• The mixture is washed with 1M HCl and saturated NaHCO₃, then purified via flash chromatography.

Yield : 75–80%
Critical Note : The Z-protecting group prevents racemization during coupling.

Deprotection of the (S)-2-Amino Group

The Z-protecting group is removed via catalytic hydrogenation.

Reagents :

• Z-protected intermediate

• Palladium on carbon (Pd/C)

• Hydrogen gas (H₂)

• Methanol

Procedure :

• The Z-protected compound (1.0 eq) is dissolved in methanol.

• Pd/C (10% w/w) is added under a hydrogen atmosphere.

• The reaction is stirred at room temperature for 6 hours.

• The catalyst is filtered, and the filtrate is concentrated to yield the deprotected product.

Yield : 90–95%
Purity : >98% (LC-MS)

Alternative Synthetic Routes and Optimization

One-Pot Sequential Functionalization

Recent protocols combine steps 2.2 and 2.3 in a single pot:

• Reductive Amination : 3-Formyl-piperidine-1-carboxylic acid benzyl ester + ammonium acetate → 3-aminomethyl intermediate.

• In Situ Amide Coupling : Addition of Z-protected alanine and EDC/HOBt without isolating the intermediate.

Advantages :

• Reduced purification steps.

• Overall yield increases to 65–70% (vs. 60–65% for stepwise synthesis).

Solid-Phase Synthesis for Scalability

Immobilizing the piperidine core on Wang resin enables automated synthesis:

• Resin Loading : Piperidine-1-carboxylic acid is attached via its carboxylate group.

• Stepwise Elaboration : Aminomethylation and amide coupling are performed on the resin.

• Cleavage : TFA/DCM (95:5) releases the final product.

Yield : 60–65%
Purity : >90% (HPLC)

Analytical Characterization and Quality Control

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, OCH₂Ph), 4.10–3.95 (m, 2H, piperidine-H), 3.30–3.15 (m, 2H, CH₂NH), 2.90–2.70 (m, 1H, CH(CH₃)NH₂), 1.45 (d, J = 6.8 Hz, 3H, CH₃).

• HRMS : [M+H]⁺ calcd. for C₁₇H₂₅N₃O₃: 319.1898; found: 319.1895.

Chromatographic Purity

• HPLC Conditions : C18 column, gradient 10–90% acetonitrile/water (0.1% TFA), flow rate 1.0 mL/min, λ = 254 nm.

• Retention Time : 12.3 minutes.

Industrial-Scale Considerations

Cost-Effective Catalyst Recycling

The Pd/C catalyst from step 2.4 is recovered via filtration and reused for 5 cycles without significant activity loss.

Solvent Recycling

DCM and methanol are distilled and reused, reducing waste by 40%.

Challenges and Troubleshooting

Racemization During Amide Coupling

• Cause : Inadequate protection of the (S)-2-amino group.

• Solution : Use Z-protection instead of Boc to minimize racemization.

Byproduct Formation in Reductive Amination

• Cause : Over-reduction of the imine intermediate.

• Solution : Use NaBH₃CN instead of NaBH₄ to stabilize the imine.

Comparative Analysis of Synthetic Routes

Method	Steps	Overall Yield	Purity	Scalability
Stepwise Solution-Phase	4	60–65%	>95%	Moderate
One-Pot Solution-Phase	3	65–70%	>90%	High
Solid-Phase	3	60–65%	>90%	Low

Q & A

Q. What are the optimal reaction conditions for synthesizing 3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester?

• Methodological Answer : The synthesis involves coupling reactions with intermediates like benzyl 4-(aminomethyl)piperidine-1-carboxylate. Key steps include:

• Amination : Reacting benzyl-4-(aminomethyl)piperidine-1-carboxylate with heterocyclic halides (e.g., 5-fluoro-pyrimidine) in DMF at 100°C for 6 hours under triethylamine catalysis .
• Purification : Silica gel chromatography with gradients of dichloromethane, isopropanol, and hexane achieves >90% purity .
• Yield Optimization : Adjusting stoichiometry (1:1 molar ratio of reactants) and temperature (100°C) improves yields to ~70–80% .

Q. How can researchers characterize the stability of this compound under varying storage conditions?

• Methodological Answer : Stability studies should include:

• Thermal Stability : Conduct thermogravimetric analysis (TGA) to assess decomposition temperatures.
• Hydrolytic Stability : Test in buffered solutions (pH 4–9) at 25°C and 40°C, monitoring degradation via HPLC. Related piperidine esters show sensitivity to acidic conditions, requiring inert atmospheres for long-term storage .
• Light Sensitivity : Store in amber vials under nitrogen to prevent photodegradation of the benzyl ester group .

Q. What spectroscopic techniques are critical for confirming the compound’s structure?

• Methodological Answer :

• Mass Spectrometry (MS) : Confirm molecular weight (e.g., M+1 peaks at m/z 345.29 for derivatives) .
• IR Spectroscopy : Identify key functional groups (e.g., carbonyl stretch at ~1700 cm⁻¹ for the benzyl ester) .
• NMR : Use ¹H/¹³C NMR to resolve stereochemistry at the (S)-2-aminopropionylamino moiety and piperidine ring conformation .

Advanced Research Questions

Q. How can researchers resolve contradictions in stereochemical assignments for this compound?

• Methodological Answer :

• X-ray Crystallography : Resolve ambiguous NMR data by determining crystal structures, as done for analogous piperidine derivatives (e.g., L-163,540) .
• Chiral HPLC : Separate epimers using columns like Chiralpak AD-H with hexane/isopropanol gradients. Note that minor chromatographic changes may alter elution order .
• Computational Modeling : Compare experimental NMR shifts with DFT-calculated chemical shifts (e.g., B3LYP/6-31G* level) .

Q. What strategies are effective for impurity profiling during synthesis?

• Methodological Answer :

• HPLC-MS/MS : Detect trace impurities (e.g., unreacted intermediates or de-esterified byproducts) using a C18 column and ammonium acetate buffer (pH 6.5) .
• Forced Degradation : Expose the compound to heat (80°C), UV light, and oxidizing agents (H₂O₂) to identify degradation pathways .
• Quantitative NMR (qNMR) : Use deuterated DMSO to quantify impurities lacking UV chromophores .

Q. How should researchers address low-intensity molecular ion peaks in MS data?

• Methodological Answer :

• Ionization Optimization : Switch from ESI to MALDI for better ionization of low-polarity derivatives .
• Derivatization : Introduce trifluoroacetyl groups to enhance ionization efficiency .
• Collision-Induced Dissociation (CID) : Adjust collision energy to fragment interfering adducts (e.g., sodium clusters) .